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Compound of Interest

Compound Name: Azecan-2-one

CAS No.: 6142-53-6

Cat. No.: B3427706

Get Quote

Executive Summary
The synthesis of medium-sized rings (8–11 members), such as azecan-2-one, has historically

been impeded by unfavorable entropic factors and transannular strain (Prelog strain).

Traditional methods like direct lactamization often require high dilution (10⁻³ M) to avoid

oligomerization, rendering them unsuitable for scale-up.

This guide details a One-Pot Conjugate Addition/Ring Expansion (CARE) Cascade, a robust

protocol that converts smaller, stable lactam/imide precursors into 10-membered rings under

mild conditions. This method utilizes an "amino acid insertion" strategy, allowing for the rapid

generation of diverse macrocyclic libraries suitable for drug discovery.

Mechanistic Insight & Causality[1]
The CARE cascade operates on the principle of "Zip-Reaction" type expansion, leveraging the

thermodynamic stability of the amide bond to drive the expansion of a strained or activated

precursor.
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The CARE Mechanism[2]
Activation: The starting material is an

-acryloyl imide (derived from a smaller lactam, e.g., piperidin-2-one, or amino acid). The
exocyclic alkene serves as a "trap" for nucleophiles.

Conjugate Addition: A primary amine (or amino acid ester) acts as a nucleophile, attacking

the

-position of the acryloyl group. This is the "One-Pot" trigger.

Intramolecular Transamidation: The resulting secondary amine attacks the endocyclic

carbonyl of the imide.

Ring Expansion: The tetrahedral intermediate collapses, cleaving the original C-N bond and

expanding the ring by the length of the acryloyl linker (typically +4 atoms).

DOT Diagram: CARE Cascade Mechanism
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Figure 1: Mechanistic flow of the Conjugate Addition/Ring Expansion (CARE) cascade

converting a smaller imide into a medium-sized lactam.[1]

Experimental Protocol
Method A: The CARE Cascade (Primary One-Pot
Protocol)
This method is preferred for generating libraries of N-functionalized azecan-2-ones.[1]

Reagents:
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Precursor:

-acryloyl-piperidin-2-one (or analogous 6-membered imide).[1]

Nucleophile: Primary amine (1.1 equiv).[2] Can be an amino acid ester (e.g., Gly-OMe) for

peptidomimetic synthesis.

Solvent: Methanol (MeOH) or Dichloromethane (DCM).[1]

Conditions: Room Temperature (RT), 4–12 hours.

Step-by-Step Procedure:

Preparation (Pre-Pot): Synthesize the

-acryloyl precursor by reacting piperidin-2-one with acryloyl chloride (1.2 equiv) and LiHMDS
(1.1 equiv) in THF at -78°C. Isolate this stable intermediate.[1]

One-Pot Expansion:

Dissolve

-acryloyl-piperidin-2-one (1.0 mmol) in anhydrous MeOH (2.0 mL, 0.5 M concentration).
Note: High dilution is NOT required here, unlike direct lactamization.

Add the primary amine (1.1 mmol) dropwise.

Stir the mixture at room temperature. Monitor via TLC (EtOAc/Hexane) or LC-MS.[1] The

reaction typically completes within 4 hours.

Workup:

Evaporate the solvent under reduced pressure.

Purification: The residue is often clean enough for direct use. If necessary, purify via flash

column chromatography (SiO₂, 0-10% MeOH in DCM).

Self-Validating Check:
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Success Indicator: Disappearance of the acrylate alkene signals in ¹H NMR (

5.8–6.5 ppm) and appearance of the expanded lactam methylene signals.

Method B: Ring-Closing Metathesis (RCM) (Alternative)
Use this method if the specific amino acid backbone is required within the ring itself (e.g., from

Allylglycine).

Protocol Summary:

Coupling: Couple

-Boc-Allylglycine with 5-hexenylamine using EDC/HOBt.

RCM: Dissolve the diene (0.005 M in DCM) and add Grubbs II catalyst (5 mol%). Reflux for

12h.

Hydrogenation: Pd/C, H₂ (1 atm) to reduce the alkene to the saturated azecan-2-one.

Data & Optimization
The following table summarizes the efficiency of the CARE cascade for various substrates.
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Entry
Precursor
Ring Size

Nucleophile
(Amine)

Product
Ring Size

Yield (%) Notes

1

6

(Piperidinone

)

Benzylamine
10 (Azecan-

2-one)
82%

Standard

CARE

2

6

(Piperidinone

)

Glycine

Methyl Ester

10

(Peptidomime

tic)

76%
Amino Acid

Insertion

3
7

(Azepanone)
Allylamine

11

(Azacyclound

ec)

65%
Slower

kinetics

4

5

(Pyrrolidinone

)

Propylamine
9 (Azonan-2-

one)
88% Fast reaction

Troubleshooting Guide:

Problem: Low conversion.

Solution: Increase solvent polarity (switch from DCM to MeOH) to stabilize the zwitterionic

intermediate.

Problem: Polymerization.

Solution: Ensure the concentration does not exceed 0.5 M. While high dilution isn't strictly

necessary, very high concentrations (>1 M) favor intermolecular Michael addition.

Problem: Hydrolysis of Imide.

Solution: Use anhydrous solvents. Moisture can hydrolyze the imide ring before expansion

occurs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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